N-((1-(3-cyanopyridin-2-yl)piperidin-4-yl)methyl)-2-oxo-2H-chromene-3-carboxamide

• IUPAC Name: N-[[1-(3-cyanopyridin-2-yl)piperidin-4-yl]methyl]-2-oxochromene-3-carboxamide
• InChI: InChI=1S/C22H20N4O3/c23-13-17-5-3-9-24-20(17)26-10-7-15(8-11-26)14-25-21(27)18-12-16-4-1-2-6-19(16)29-22(18)28/h1-6,9,12,15H,7-8,10-11,14H2,(H,25,27)
• InChI Key: ZXGRSYNCFAGCSC-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CNC(=O)C2=CC3=CC=CC=C3OC2=O)C4=C(C=CC=N4)C#N
• Molecular Formula: C22H20N4O3
• Molecular Weight: 388.4 g/mol
• CAS No.: 1797953-34-4

Description

N-((1-(3-cyanopyridin-2-yl)piperidin-4-yl)methyl)-2-oxo-2H-chromene-3-carboxamide is a useful research compound. Its molecular formula is C22H20N4O3 and its molecular weight is 388.427. The purity is usually 95%.
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Scientific Research Applications

Organic Synthesis and Medicinal Chemistry Applications

• Antibacterial Activity : Novel compounds synthesized from N-benzyl-2-cyanoacetamide and various aldehydes, including derivatives similar to the queried compound, have shown significant antibacterial effects against both Gram-negative and Gram-positive bacteria. This suggests potential applications in developing new antibacterial agents (Pouramiri, Kermani, & Khaleghi, 2017).

• Anticancer and Antiproliferative Activities : A study on substituted 2-amino chromene-3-carbonitriles, which share structural similarities with the queried compound, indicated that these molecules exhibited significant anti-proliferative activities against human breast cancer and kidney cells. The structural features of chromene and quinoline, linked with pyrimidine and piperazine moieties, enhanced these activities, suggesting a pathway for designing potential anticancer drugs (Parveen et al., 2017).

• Neuroinflammation Imaging : [11C]CPPC, a compound structurally related to the queried molecule, serves as a PET radiotracer specific for CSF1R, a microglia-specific marker. This allows noninvasive imaging of neuroinflammation, contributing to the study of neuropsychiatric disorders and the development of relevant therapeutics (Horti et al., 2019).

Material Science Applications

• Polymer Synthesis : Research into novel poly(coumarin-amide)s using monomers that contain 2-oxo-2H-chromene units, closely related to the queried compound, has led to the development of polymers with photosensitive coumarin groups. These materials exhibit good thermal properties, solubility in polar solvents, and amorphous nature, making them suitable for various applications in material science (Nechifor, 2009).